1-(Benzimidazol-1-yl)phthalazine

• IUPAC Name: 1-(benzimidazol-1-yl)phthalazine
• InChI: InChI=1S/C15H10N4/c1-2-6-12-11(5-1)9-17-18-15(12)19-10-16-13-7-3-4-8-14(13)19/h1-10H
• InChI Key: WVMNVMUMOHBXCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NN=C2N3C=NC4=CC=CC=C43
• Molecular Formula: C15H10N4
• Molecular Weight: 246.27 g/mol

Description

1-(Benzimidazol-1-yl)phthalazine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has a unique structure that makes it a promising candidate for drug development, as well as for use in biochemical and physiological studies.

Scientific Research Applications

1-(Benzimidazol-1-yl)phthalazine has been studied extensively for its potential applications in various scientific research fields. One of the most promising applications is in drug development, as this compound has been shown to have significant anti-cancer activity. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions, as well as for its ability to inhibit the activity of certain enzymes.

Mechanism of Action

The mechanism of action of 1-(Benzimidazol-1-yl)phthalazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to bind to metal ions, which may contribute to its fluorescence properties.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects, particularly in cancer cells. This compound has been shown to induce apoptosis in cancer cells, which may make it a promising candidate for cancer treatment. Additionally, this compound has been shown to inhibit the activity of certain enzymes, which may have implications for the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(Benzimidazol-1-yl)phthalazine in lab experiments is its unique structure and properties, which make it a promising candidate for drug development and biochemical studies. Additionally, the synthesis method for this compound is reliable and yields high-purity products. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many future directions for research on 1-(Benzimidazol-1-yl)phthalazine. One promising direction is the development of this compound as a cancer treatment, as it has shown significant anti-cancer activity in vitro. Additionally, further research is needed to fully understand the mechanism of action of this compound, which may lead to the development of new drugs and therapies. Finally, the potential use of this compound as a fluorescent probe for detecting metal ions should be explored further, as it may have applications in a variety of fields.

Synthesis Methods

The synthesis of 1-(Benzimidazol-1-yl)phthalazine involves the reaction of 1,2-diaminobenzene and phthalic anhydride in the presence of a catalyst. The reaction proceeds through a condensation reaction, which yields a product that can be purified through recrystallization. This synthesis method has been optimized to produce high yields of pure this compound, making it a reliable method for producing this compound.